Cas no 408338-44-3 (Acetonitrile,2-(3,5-dihydroxyphenoxy)-)

• Product Name: Acetonitrile,2-(3,5-dihydroxyphenoxy)-
• CAS No: 408338-44-3
• MF: C₈H₇NO₃
• MW: 165.146082162857
• CID: 326191
• PubChem ID: 45091040
• Update Time: 2025-04-19

Acetonitrile,2-(3,5-dihydroxyphenoxy)- Chemical and Physical Properties

Names and Identifiers

• Acetonitrile,2-(3,5-dihydroxyphenoxy)-
• Acetonitrile, (3,5-dihydroxyphenoxy)- (9CI)
• ACETONITRILE,(3,5-DIHYDROXYPHENOXY)-
• 408338-44-3

• Inchi： 1S/C8H7NO3/c9-1-2-12-8-4-6(10)3-7(11)5-8/h3-5,10-11H,2H2
• InChI Key： XVTSTSPZZGESIU-UHFFFAOYSA-N
• SMILES： O(CC#N)C1C=C(C=C(C=1)O)O

Computed Properties

• Exact Mass: 165.043
• Monoisotopic Mass: 165.043
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 176
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 73.5A^2
• XLogP3: 1